molecular formula C11H11BrOS B8688502 6-Bromo-2,2-dimethylthiochroman-4-one

6-Bromo-2,2-dimethylthiochroman-4-one

Cat. No.: B8688502
M. Wt: 271.18 g/mol
InChI Key: KVPMXEMODNMSMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-2,2-dimethylthiochroman-4-one is a sulfur-containing heterocyclic compound characterized by a thiochromanone backbone (a benzothiopyran-4-one structure) with a bromine atom at the 6-position and two methyl groups at the 2-position. Thiochromanones, in general, are studied for their antioxidant and anti-inflammatory properties, with halogenation often improving pharmacological profiles .

Properties

Molecular Formula

C11H11BrOS

Molecular Weight

271.18 g/mol

IUPAC Name

6-bromo-2,2-dimethyl-3H-thiochromen-4-one

InChI

InChI=1S/C11H11BrOS/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)14-11/h3-5H,6H2,1-2H3

InChI Key

KVPMXEMODNMSMM-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(=O)C2=C(S1)C=CC(=C2)Br)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 6-Bromo-2,2-dimethylthiochroman-4-one with structurally or functionally related brominated chromanones, thiochromanones, and derivatives. Key differences in substituents, molecular properties, and biological activities are highlighted.

Table 1: Comparative Analysis of Brominated Chromanones and Thiochromanones

Compound Name Molecular Formula Molecular Weight Substituents Key Properties/Activities References
6-Bromo-2,2-dimethylthiochroman-4-one C₁₁H₁₁BrOS* 267.17* Br (C6), 2,2-dimethyl (C2) Hypothesized: Antioxidant, anti-inflammatory (inferred from thiochromanone analogs)
6-Bromo-2,2-dimethylchroman-4-one C₁₁H₁₁BrO₂ 255.11 Br (C6), 2,2-dimethyl (C2) Higher lipophilicity (oxygen analog); no reported bioactivity
6-Bromo-2,3-dihydro-4H-thiochromen-4-one C₉H₇BrOS 243.12 Br (C6), thiochromanone core Antioxidant, anti-inflammatory
7-Bromo-6-fluorochroman-4-one C₉H₆BrFO₂ 253.05 Br (C7), F (C6) Enhanced electronic effects due to fluorine; potential enzyme inhibition
8-Bromo-6-chloro-2-propylchroman-4-one C₁₂H₁₂BrClO₂ 307.58 Br (C8), Cl (C6), propyl (C2) Sirtuin 2 inhibition; bulky substituents reduce solubility
6-Bromoaplysinopsin C₁₄H₁₀BrN₃O 332.15 Br (C6), alkaloid structure High 5-HT2C receptor affinity (Ki = 0.3 µM)

Note: Molecular formula and weight for 6-Bromo-2,2-dimethylthiochroman-4-one are inferred based on structural analogs.

Key Findings:

Substituent Position and Bioactivity: Bromine at the 6-position (as in 6-bromoaplysinopsin) correlates with high serotonin receptor binding (Ki = 0.3 µM for 5-HT2C) . This suggests that bromine placement in aromatic systems enhances receptor interactions.

Steric and Electronic Effects: The 2,2-dimethyl groups in 6-Bromo-2,2-dimethylchroman-4-one increase steric hindrance compared to non-methylated analogs, likely reducing enzymatic degradation but also limiting solubility . Propyl substituents (8-bromo-6-chloro-2-propylchroman-4-one) further enhance steric bulk, which may explain its role in sirtuin 2 inhibition .

Thiochromanone vs. Chromanone: Sulfur in the thiochromanone core (vs. For example, 6-bromo-2,3-dihydro-4H-thiochromen-4-one exhibits notable antioxidant properties .

Halogen Synergy :

  • Compounds with multiple halogens (e.g., 8-bromo-6-chloro-2-propylchroman-4-one) show synergistic effects in target binding, though chlorine may reduce potency compared to bromine .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.